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For Researchers, Scientists, and Drug Development Professionals

N,N-Dimethylsulfamide ((CH3)2NSOzNHz2), also known as DMS, is a small, polar organic
compound that has garnered significant scientific attention.[1] Primarily recognized as a
degradation product of the fungicides tolylfluanide and dichlofluanid, its persistence in the
environment, particularly in groundwater, and its role as a precursor to the formation of N-
nitrosodimethylamine (NDMA) during water treatment processes have made it a subject of
extensive research.[1][2][3] This technical guide provides an in-depth overview of the chemical
structure, properties, synthesis, and reactivity of N,N-Dimethylsulfamide, with a focus on its
environmental fate and analytical methodologies.

Chemical Structure and Identifiers

N,N-Dimethylsulfamide is a derivative of sulfamide (SO2(NH2)z2), where two hydrogen atoms
on one of the amine groups are replaced by methyl groups.[1] This substitution significantly
influences its chemical and physical properties.
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Identifier Value

IUPAC Name [methyl(sulfamoyl)amino]lmethane[1][4]

CAS Number 3984-14-3[1][4][5]

Molecular Formula C2HsN202S[1][4][5]

Molecular Weight 124.17 g/mol [1][4]

Canonical SMILES CN(C)S(=0)(=0O)N[1]

nchi INChl=1S/C2HsN2025/c1-4(2)7(3,5)6/h1-2H3,
(H2,3,5,6)[1][4]

InChiKey QMHAHUAQAJVBIW-UHFFFAOY SA-N[1][4]

Physicochemical Properties

N,N-Dimethylsulfamide is a colorless liquid with a mild, sulfurous odor.[1] Its polarity, imparted
by the sulfonamide group, governs its high solubility in water and many organic solvents.[1]

Property Value

Appearance Colorless liquid[1]

Odor Mild, sulfurous[1]

Melting Point 97.00 °C[5]

Boiling Point 216.90 °C[5]

Flash Point 85.00 °C[5]

pKa 10.4[6][71[8]

Solubility Soluble in water and many organic solvents[1]

Synthesis and Reactivity

The synthesis of N,N-Dimethylsulfamide can be accomplished through several chemical
routes. Common methods include the direct amination of sulfur dichloride or thionyl chloride
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with dimethylamine, or the hydrolysis of sulfonyl chlorides in the presence of dimethylamine.[1]

More recently, photochemical methods involving nickel-catalyzed reactions have been explored

for the synthesis of sulfamides.[1]
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General Synthesis Routes for N,N-Dimethylsulfamide.

N,N-Dimethylsulfamide exhibits notable reactivity due to the nucleophilic nature of its nitrogen

atoms. It can undergo N-arylation with aryl halides in the presence of a nickel catalyst and

participates in electrophilic substitution reactions.[1] The compound is stable over a wide pH

range but can be hydrolyzed under extreme conditions.[1]

Environmental Fate and Formation of N-
Nitrosodimethylamine (NDMA)

N,N-Dimethylsulfamide is a persistent and mobile organic contaminant found in groundwater

and surface waters, primarily originating from the degradation of fungicides like tolylfluanide.[1]

[2][9] Its stability in aqueous environments contributes to its potential for groundwater

contamination.[1]
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A significant area of concern is the transformation of N,N-Dimethylsulfamide into the potent
carcinogen N-nitrosodimethylamine (NDMA) during ozonation in drinking water treatment
plants.[2][6][7] This reaction is notably catalyzed by the presence of bromide ions.[6][10]

The proposed mechanism involves the following key steps:

e Ozone oxidizes bromide to form hypobromous acid (HOBr).[6]

e The deprotonated N,N-Dimethylsulfamide anion (DMS~) reacts rapidly with HOBr to form a
brominated intermediate, Br-DMS.[6][7]

e The deprotonated form of this intermediate, Br-DMS~, then reacts with ozone.[6][7]

e This reaction leads to the formation of an unstable intermediate that undergoes
intramolecular rearrangement and sulfur dioxide extrusion to yield NDMA.[10]

Studies have shown that this transformation can result in NDMA yields of up to 54%.[6]
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Bromide-catalyzed formation of NDMA from N,N-Dimethylsulfamide during ozonation.

Experimental Protocols

Kinetic Studies of N,N-Dimethylsulfamide Reactions

The reaction kinetics of N,N-Dimethylsulfamide with oxidants like hypobromous acid have
been investigated using stopped-flow spectrometry.[6]

o Objective: To determine the rate constant for the reaction of HOBr with N,N-
Dimethylsulfamide.

o Methodology:
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o Experiments are conducted over a range of pH values (e.g., 6.5 to 12.5).[6]

o Pseudo-first-order conditions are established with a 5- to 10-fold excess of N,N-
Dimethylsulfamide over HOBLY.[6]

o The change in absorbance is monitored over time at specific wavelengths to follow the
formation of the product (e.g., increase in absorbance at 240 nm for Br-DMS) or the
consumption of the reactant (e.g., decrease in absorbance at 330 nm for OBr~).[6]

Analysis of N,N-Dimethylsulfamide in Aqueous Matrices

A robust and sensitive method for the determination of N,N-Dimethylsulfamide in water
samples involves Ultra-Performance Liquid Chromatography-Tandem Mass Spectrometry
(UPLC-MS/MS).[11]

» Objective: To quantify the concentration of N,N-Dimethylsulfamide in various water
samples.

o Methodology:

o Sample Preparation: The only required step is the addition of a suitable internal standard
to the water sample to compensate for matrix effects.[11]

o Chromatographic Separation: The sample is directly injected into the UPLC-MS/MS
system. A Hypercarb column is often used for the separation of this polar compound.[12]

o Mass Spectrometric Detection: Tandem mass spectrometry provides high selectivity and
sensitivity for the detection and quantification of N,N-Dimethylsulfamide.[11]

o Quantification: The concentration is determined by comparing the response of the analyte
to that of the internal standard. This method can achieve detection limits in the low ng/L
range.[11]
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Workflow for the analysis of N,N-Dimethylsulfamide in water samples.

Spectroscopic Characterization
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While specific spectral data is not detailed in the provided search results, the structural
elucidation and characterization of N,N-Dimethylsulfamide would typically involve the
following spectroscopic techniques:

» Nuclear Magnetic Resonance (NMR) Spectroscopy: *H NMR would show signals
corresponding to the two methyl groups and the amine protons. The chemical shifts and
coupling patterns would provide information about the electronic environment of the protons.
13C NMR would show signals for the methyl carbons.

« Infrared (IR) Spectroscopy: The IR spectrum would be expected to show characteristic
absorption bands for the N-H stretching of the primary amine, S=0 stretching of the sulfonyl
group, and C-H stretching of the methyl groups.

e Mass Spectrometry (MS): Mass spectrometry would be used to determine the molecular
weight of the compound and to study its fragmentation patterns, which can help in confirming
the structure.

Conclusion

N,N-Dimethylsulfamide is a compound of significant environmental and health relevance. Its
persistence in water sources and its ability to act as a precursor to the carcinogen NDMA
necessitate a thorough understanding of its chemistry and toxicology. The analytical methods
outlined provide the tools for monitoring its presence in the environment, while further research
into its biological activities and the development of effective removal strategies from drinking
water remain critical areas of investigation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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